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This guide provides a comprehensive comparison of various validated High-Performance
Liquid Chromatography (HPLC) methods for the quantification of brompheniramine in
pharmaceutical formulations. The methodologies discussed have been validated in accordance
with the International Council for Harmonisation (ICH) guidelines, ensuring their suitability for
quality control and drug development applications.[1][2][3][4][5][6][7][8]

Introduction to Brompheniramine and HPLC Method
Validation

Brompheniramine is an antihistamine belonging to the propylamine class, commonly used to
treat symptoms of the common cold and allergic rhinitis. Accurate and precise quantification of
brompheniramine in pharmaceutical products is crucial for ensuring safety and efficacy. HPLC
is a widely used analytical technique for this purpose due to its high resolution, sensitivity, and
specificity.

The validation of an analytical procedure, as per ICH guidelines, is the process by which it is
established, by laboratory studies, that the performance characteristics of the procedure meet
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the requirements for the intended analytical applications.[4][5][6][7][8] Key validation
parameters include:

o Specificity: The ability to assess the analyte unequivocally in the presence of other
components.[5][6]

 Linearity: The ability to obtain test results that are directly proportional to the concentration of
the analyte.[5][6]

e Accuracy: The closeness of the test results obtained by the method to the true value.[5][6]

e Precision: The degree of agreement among individual test results when the method is
applied repeatedly to multiple samplings of a homogeneous sample.[5][6] This includes
repeatability (intra-day precision) and intermediate precision (inter-day precision).

» Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but
not necessarily quantitated as an exact value.

o Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be
quantitatively determined with suitable precision and accuracy.

e Robustness: A measure of the method's capacity to remain unaffected by small, but
deliberate variations in method parameters.

Comparative Analysis of Validated HPLC Methods

The following tables summarize the performance characteristics of different validated HPLC
methods for the quantification of brompheniramine, often in combination with other active
pharmaceutical ingredients (APIs).

Table 1: Chromatographic Conditions of Validated HPLC Methods
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Stationary ] Detection )
Mobile Flow Rate Retention
Method Phase ] Wavelength i ]
Phase (mL/min) Time (min)
(Column) (nm)
Methanol:
Acetonitrile:
Chromatopak
0.025 M 12.219 (as
C18 (25cm x - _
Method A ) Phosphate Not Specified 265 Chlorphenira
4.6 mm i.d.x5 )
Buffer mine)
Hm)
(50:25:25
VvIVIV)
10mM
triethylamine-
Cyano phosphoric 6.69 (as
Method B column (5 um  acid buffer 1.0 215 Chlorphenira
particle size) (pH 4.0) and mine)
MeOH
(35:65, viv)
Varian C18,
Method C 150 x 4.6 Not Specified 1.5 Not Specified  Not Specified
mm, 5u
Phosphate
C18 column buffer (pH 3) 2.44 (as
Method D (250mmx 4.6, and 1.0 265 Chlorphenira
5um) acetonitrile mine)
(60:40 viv)

Table 2: Validation Parameters of Different HPLC Methods
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Parameter Method A Method B Method C Method D
) ) 5.0-30.0 (as

Linearity Range . . . .

Chlorpheniramin Not Specified Not Specified Not Specified
(Mg/mL)

e)

) 0.9988 (as
Correlation S -
o Chlorpheniramin >0.99 Not Specified 0.999

Coefficient (r?)

e)
Accuracy (% N ]

Not Specified bias < 2.0% 98.6% - 104.1% 98-102%
Recovery)
Precision

<2.0% <2.0% 0.87% - 3.57% <2.0%
(%RSD)

N . 0.126 (as N
LOD (ug/mL) Not Specified Not Specified ) ) Not Specified
impurity)
N N 0.266 (as N
LOQ (pg/mL) Not Specified Not Specified ] ] Not Specified
impurity)

Experimental Protocols

Below are the detailed methodologies for the key experiments cited in the comparison tables.

Method A: Simultaneous Estimation of Bromhexine hydrochloride, Chlorpheniramine maleate,

Dextromethorphan hydrobromide and Guaiphenesin[2]

» Apparatus: A High-Performance Liquid Chromatograph with a UV detector.

o Chromatographic Conditions:

[¢]

[¢]

ratio of 50:25:25 (v/viv).[2]

[¢]

Detection: UV detection at 265 nm.[2]

Column: Chromatopak C18 (25cm x 4.6 mm i.d.x5 pm).[2]

Mobile Phase: A mixture of methanol, acetonitrile, and 0.025 M phosphate buffer in the
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 Validation Procedures: The method was validated according to ICH guidelines for linearity,
precision, and accuracy.[2] Linearity was assessed over a concentration range of 5.0-30.0
pg/ml for Chlorpheniramine maleate, and the correlation coefficient was found to be 0.9988.

[2]

Method B: Simultaneous Determination of Bromhexine, Chlorpheniramine, Paracetamol, and
Pseudoephedrine[3][9]

o Apparatus: A High-Performance Liquid Chromatograph with a UV detector.

o Chromatographic Conditions:

[e]

Column: Cyano column (5 um particle size).[3][9]

o

Mobile Phase: An isocratic mobile phase consisting of a mixture of 10mM triethylamine-
phosphoric acid buffer (pH 4.0) and methanol (35:65, v/v).[3][9]

o

Flow Rate: 1.0 mL/min.[3][9]

[¢]

Detection: UV detection at 215 nm.[3][9]

» Validation Procedures: The method was validated as per ICH guidelines, demonstrating
linearity (r > 0.99), accuracy (bias < 2.0%), and repeatability (RSD < 2.0%).[3][9]

Method C: Quantification of (4-Bromophenyl){Pyridine-2-YI} Acetonitrile Impurity in
Brompheniramine Maleate[10]

o Apparatus: Waters HPLC system with a PDA detector.
o Chromatographic Conditions:

o Column: Varian C18, 150 x 4.6 mm, 5u.[10]

o Flow Rate: 1.5 mL/min.[10]

» Validation Procedures: The method was validated as per ICH requirements for specificity,
linearity, accuracy, precision, and robustness.[10] Accuracy was demonstrated by recovery
studies at different levels, with recovery values between 98.6% and 104.1%.[10]
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Method D: Assay of Chlorpheniramine Maleate Injection[11]
o Apparatus: A High-Performance Liquid Chromatograph with a photodiode array detector.

o Chromatographic Conditions:

[¢]

Column: C18 column (250mmx 4.6, 5pum).[11]

[e]

Mobile Phase: A mixture of phosphate buffer (pH 3 adjusted with Ortho Phosphoric Acid)
and acetonitrile in the ratio of 60:40 (v/v).[11]

[e]

Flow Rate: 1.0 mL/min.[11]

(¢]

Detection: UV detection at 265 nm.[11]

 Validation Procedures: The method was validated according to ICH guidelines for linearity,
precision, accuracy, robustness, and specificity.[11] The linearity was established with a
correlation coefficient of 0.999, and the accuracy was confirmed with recovery rates between
98% and 102%.[11]

Visualizations

The following diagrams illustrate the typical workflow for HPLC method validation and the
logical relationship between different validation parameters as per ICH guidelines.
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Caption: A typical workflow for HPLC method validation as per ICH guidelines.
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Caption: Interrelation of key validation parameters defined by ICH Q2(R2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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